4-amino-5-(3,4-dimethoxybenzoyl)-2-(methylamino)thiophene-3-carbonitrile

• IUPAC Name: 4-amino-5-(3,4-dimethoxybenzoyl)-2-(methylamino)thiophene-3-carbonitrile
• InChI: InChI=1S/C15H15N3O3S/c1-18-15-9(7-16)12(17)14(22-15)13(19)8-4-5-10(20-2)11(6-8)21-3/h4-6,18H,17H2,1-3H3
• InChI Key: OQAJSQARKORLCD-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C(=C(S1)C(=O)C2=CC(=C(C=C2)OC)OC)N)C#N
• Molecular Formula: C15H15N3O3S
• Molecular Weight: 317.4 g/mol

Description

4-amino-5-(3,4-dimethoxybenzoyl)-2-(methylamino)thiophene-3-carbonitrile, also known as DMXAA, is a synthetic compound that has gained attention in recent years due to its potential use in cancer treatment. DMXAA was first synthesized in the 1980s, and since then, it has been extensively studied for its mechanism of action and potential therapeutic applications.

Mechanism of Action

4-amino-5-(3,4-dimethoxybenzoyl)-2-(methylamino)thiophene-3-carbonitrile's mechanism of action is not fully understood, but it is believed to involve the activation of the immune system and the induction of cytokine production. This compound has been shown to activate the production of interferon-alpha and tumor necrosis factor-alpha, which can lead to the destruction of tumor cells.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. In preclinical studies, this compound has been shown to induce the production of cytokines, such as interferon-alpha and tumor necrosis factor-alpha. This compound has also been shown to inhibit the formation of new blood vessels, which can lead to the destruction of tumor blood vessels and subsequent tumor cell death.

Advantages and Limitations for Lab Experiments

4-amino-5-(3,4-dimethoxybenzoyl)-2-(methylamino)thiophene-3-carbonitrile has a number of advantages for use in lab experiments. It is a synthetic compound, which means that it can be easily synthesized and purified. This compound has also been extensively studied, which means that there is a large body of literature on its mechanism of action and potential therapeutic applications. However, there are also some limitations to the use of this compound in lab experiments. This compound can be difficult to work with due to its low solubility in water, and it can also be toxic at high concentrations.

Future Directions

There are a number of future directions for research on 4-amino-5-(3,4-dimethoxybenzoyl)-2-(methylamino)thiophene-3-carbonitrile. One area of interest is the development of new formulations of this compound that are more soluble in water. Another area of interest is the development of new analogs of this compound that have improved therapeutic properties. Additionally, there is interest in the use of this compound in combination with other cancer treatments, such as chemotherapy and radiation therapy.

Scientific Research Applications

4-amino-5-(3,4-dimethoxybenzoyl)-2-(methylamino)thiophene-3-carbonitrile has been extensively studied for its potential use in cancer treatment. In preclinical studies, this compound has been shown to induce tumor necrosis and inhibit tumor growth. This compound has also been shown to have antivascular effects, which can lead to the destruction of tumor blood vessels and subsequent tumor cell death.